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Compound of Interest

Compound Name: cis-2-Ethynylcyclopentanol
CAS No.: 61967-60-0
Cat. No.: B2821577
Get Quote
. J

Executive Summary: Immediate Operational
Directive

Do not dispose of cis-2-ethynylcyclopentanol in standard organic waste streams without
verifying container compatibility.

While this compound is classified as a flammable liquid (Flash Point ~48°C), its primary
disposal hazard is the terminal alkyne moiety.[1] This functional group reacts with transition
metals (specifically Copper, Silver, and Mercury) found in plumbing, metal safety cans, and
older waste drums to form shock-sensitive metal acetylides.[1]

Core Disposal Rule: Segregate this waste into HDPE (High-Density Polyethylene) or
Borosilicate Glass containers only. Never use metal cans or steel drums for primary
accumulation.

Technical Hazard Analysis: The "Why" Behind the
Protocol
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To ensure safety, you must understand the chemical mechanism necessitating these strict
controls. It is not enough to know what to do; you must understand why to prevent catastrophic
improvisation.

The Acetylide Threat

The proton on the terminal alkyne of cis-2-ethynylcyclopentanol is weakly acidic (

). In the presence of metal oxides or salts (common in corroded metal waste containers or
brass plumbing fittings), the following substitution reaction can occur spontaneously, even
under mild conditions: [1]

The resulting Copper(l) acetylide (and similarly Silver acetylide) is thermodynamically unstable.
When dry, these salts are highly shock-sensitive explosives.[1] A researcher discarding this
compound into a standard red steel safety can creates a potential "time bomb" for the waste
management team downstream.

hvsicochemical bl

Property Value Operational Implication

22022-30-6 (cis) / 17356-19-3 o
CAS Number Use for waste manifesting.
(general)

D001 Ignitable Waste

Flash Point ~48°C (118°F) L
classification.[2]
May solidify in cool storage; do
Physical State Liquid/Low-melting Solid not heat with open flame to
liquefy.
o i INCOMPATIBLE with Cu, Ag,
Reactivity Terminal Alkyne
Hg, and strong bases.[1]
- ) Miscible with DCM, Ethyl
Solubility Organic Solvents

Acetate, Alcohols.[1]

Operational Protocol: Step-by-Step Disposal
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This protocol is designed to be a self-validating system. Each step includes a "Check" to
ensure the previous step was performed correctly.

Phase 1: Waste Stream Segregation

o Action: Isolate cis-2-ethynylcyclopentanol from general organic waste.
e Prohibition: Do NOT pour down the sink. Plumbing traps often contain copper or brass.

o Prohibition: Do NOT mix with heavy metal waste streams (e.g., silver nitrate waste, copper
catalysts).[1]

Phase 2: Container Selection & Packaging

e Primary Container: Use HDPE jerrycans or Amber Glass bottles.
o Why: These materials are inert to the alkyne functionality.
o Headspace: Leave at least 10% headspace to accommodate thermal expansion.

» Solvent Dilution: If the material is pure/neat, dilute to <10% concentration using a compatible
solvent (e.g., Ethanol or Ethyl Acetate) to reduce flammability risks during transport.[1]

o Check: Ensure the diluent solvent does not contain peroxides or metal stabilizers.

Phase 3: Labeling & Manifesting

o Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the
container.

o Constituents: Explicitly list "cis-2-Ethynylcyclopentanol” and the diluent solvent.
e Hazard Codes:
o DOO01 (Ignitable)[3]

o Irritant (GHS Warning)[4]
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e Special Warning: Write "TERMINAL ALKYNE - NO METAL CONTACT" in the
comment/hazard section of the tag. This alerts waste technicians to avoid consolidating this
bottle into a steel drum.

Disposal Workflow Diagram

The following logic flow ensures no critical decision points are missed during the disposal
process.
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Figure 1: Decision tree for the safe segregation and packaging of terminal alkyne waste,
prioritizing material compatibility.

Emergency Procedures (Spill Response)

If a spill occurs, the high volatility and flammability are the immediate risks.[1]

o Evacuate & Ventilate: Remove ignition sources immediately. The flash point is low (48°C).
o PPE: Wear nitrile gloves, lab coat, and safety goggles.[1]

o Containment: Use non-sparking tools (plastic scoops) and inert absorbents (vermiculite or
sand).

o Warning: Do not use clay-based absorbents if they contain high metal oxide content,
though standard "kitty litter" is usually acceptable for short durations.[1]

o Clean Up: Place absorbed material into a plastic bag or pail. Do not use a metal dustpan.

o Decontamination: Wash the surface with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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